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Compound of Interest

Compound Name: CKK-E12

Cat. No.: B11932944 Get Quote

For Immediate Reference: Proper disposal of CKK-E12, an ionizable lipidoid essential for

mRNA and siRNA delivery systems, requires adherence to chemical waste protocols. This

material should not be discarded with general laboratory trash or released into the sewage

system. Researchers and laboratory managers must consult their institution's specific chemical

hygiene plan and the manufacturer's Safety Data Sheet (SDS) for comprehensive guidance.

CKK-E12, identified by its CAS number 1432494-65-9, is a crucial component in the formation

of lipid nanoparticles (LNPs) for advanced therapeutic research.[1][2][3] While it is shipped as a

non-hazardous chemical for research purposes, its toxicological properties are not fully known,

necessitating cautious handling and disposal.[2][4] This guide provides essential, step-by-step

procedures for the safe management and disposal of CKK-E12 waste, ensuring the safety of

laboratory personnel and environmental protection.

Immediate Safety and Handling
Before beginning any procedure that involves CKK-E12, it is imperative to wear appropriate

Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. All

handling of CKK-E12, especially in its pure form or when preparing solutions, should be

conducted in a well-ventilated area or a chemical fume hood.

CKK-E12 Disposal Workflow
The proper disposal of CKK-E12 waste is a multi-step process that ensures safety and

regulatory compliance. The following diagram outlines the essential workflow from waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b11932944?utm_src=pdf-interest
https://www.benchchem.com/product/b11932944?utm_src=pdf-body
https://www.benchchem.com/product/b11932944?utm_src=pdf-body
https://cordenpharma.com/lipid-catalog/cationic-ionizable-lipids/ckk-e12/
https://www.echelon-inc.com/wp-content/uploads/2024/09/N-1012_TDS_rev1a.pdf
https://www.abmole.com/products/ckk-e12.html
https://www.echelon-inc.com/wp-content/uploads/2024/09/N-1012_TDS_rev1a.pdf
https://www.medkoo.com/products/49344
https://www.benchchem.com/product/b11932944?utm_src=pdf-body
https://www.benchchem.com/product/b11932944?utm_src=pdf-body
https://www.benchchem.com/product/b11932944?utm_src=pdf-body
https://www.benchchem.com/product/b11932944?utm_src=pdf-body
https://www.benchchem.com/product/b11932944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


generation to final disposal.

Waste Generation
(Unused CKK-E12, Contaminated Labware)

Waste Segregation
(Separate from general & other chemical waste)

Waste Collection & Storage
(Clearly labeled, sealed container)

Consult Safety Data Sheet (SDS)
& Institutional Guidelines

Contact Environmental Health & Safety (EHS)
for pickup and disposal

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b11932944?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the proper disposal of CKK-E12 waste.

Step-by-Step Disposal Procedures
Adherence to the following procedural steps is critical for the safe disposal of CKK-E12 and

materials contaminated with it.

Waste Segregation and Collection:
Solid Waste: All solid waste contaminated with CKK-E12, such as pipette tips, tubes, and

gloves, should be collected in a designated, leak-proof hazardous waste container lined with

a chemically resistant bag.

Liquid Waste: Unused CKK-E12 solutions or solvent waste containing CKK-E12 should be

collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix

with other chemical waste streams unless permitted by your institution's guidelines.

Labeling:
All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"CKK-E12," and its CAS number "1432494-65-9." Indicate the solvent if it is a solution.

Storage:
Store waste containers in a designated, secure area, away from incompatible materials, until

they are collected by your institution's Environmental Health and Safety (EHS) department.

Spill Management:
In the event of a spill, absorb the material with an inert, non-combustible absorbent material

such as sand or vermiculite.

Collect the contaminated absorbent material into a sealed, labeled hazardous waste

container.

Clean the spill area with an appropriate solvent, and collect the cleaning materials as

hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b11932944?utm_src=pdf-body
https://www.benchchem.com/product/b11932944?utm_src=pdf-body
https://www.benchchem.com/product/b11932944?utm_src=pdf-body
https://www.benchchem.com/product/b11932944?utm_src=pdf-body
https://www.benchchem.com/product/b11932944?utm_src=pdf-body
https://www.benchchem.com/product/b11932944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Disposal:
The final disposal of CKK-E12 waste must be conducted through your institution's EHS-

approved hazardous waste disposal program.[5] Never dispose of CKK-E12 down the drain

or in regular trash.[6]

Quantitative Data Summary
For quick reference, the key identifiers for CKK-E12 are summarized in the table below.

Identifier Value

Chemical Name

3,6-bis(4-(bis(2-

hydroxydodecyl)amino)butyl)piperazine-2,5-

dione[2]

CAS Number 1432494-65-9[1][2]

Molecular Formula C60H120N4O6[2]

Purity
Typically >95% or >99% depending on the

supplier[1][7]

Storage Temperature -20°C for long-term storage[1]

Logical Relationship of Disposal Actions
The following diagram illustrates the logical progression and rationale behind the key disposal

actions for CKK-E12.
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Caption: Logical flow from hazard assessment to compliant disposal of CKK-E12.
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By adhering to these procedures, researchers can ensure the safe and responsible

management of CKK-E12 waste, contributing to a secure laboratory environment and

upholding the principles of environmental stewardship. For further detailed information, always

refer to the manufacturer's Safety Data Sheet and your local institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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